Cas no 61862-88-2 (Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-)

Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro- structure
61862-88-2 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
CAS No:61862-88-2
MF:C10H11N3O4
MW:237.212042093277
CID:464199
PubChem ID:12288365
Update Time:2025-04-19

Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
    • 1-methyl-7,8-dinitro-3,4-dihydro-2H-quinoline
    • DTXSID00484689
    • 61862-88-2
    • Inchi: 1S/C10H11N3O4/c1-11-6-2-3-7-4-5-8(12(14)15)10(9(7)11)13(16)17/h4-5H,2-3,6H2,1H3
    • InChI Key: KMYLRZRLGKJZLV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2=C1N(C)CCC2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 237.07503
  • Monoisotopic Mass: 237.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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